Cas no 2060000-64-6 (3-1-(2-bromo-4-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile)

• Product Name: 3-1-(2-bromo-4-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile
• CAS No: 2060000-64-6
• MF: C₁₄H₁₂BrFN₂O₂
• MW: 339.159686088562
• MDL: MFCD30487707
• CID: 5163548
• PubChem ID: 137702601
• Update Time: 2025-05-21

3-1-(2-bromo-4-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinepropanenitrile, 1-(2-bromo-4-fluorophenyl)-β,2-dioxo-
• 3-1-(2-bromo-4-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

• MDL： MFCD30487707
• Inchi： 1S/C14H12BrFN2O2/c15-11-8-9(16)3-4-12(11)18-7-1-2-10(14(18)20)13(19)5-6-17/h3-4,8,10H,1-2,5,7H2
• InChI Key： LCTKYUPWYKPHGD-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1C1C=CC(F)=CC=1Br)C(=O)CC#N

Additional information on 3-1-(2-bromo-4-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

Introduction to 3-1-(2-bromo-4-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS No. 2060000-64-6)

The compound 3-1-(2-bromo-4-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS No. 2060000-64-6) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel pharmacophores. Its molecular structure, characterized by a piperidine core substituted with a bromo-fluorinated aromatic ring and an oxopropenenitrile moiety, positions it as a versatile scaffold for further chemical manipulation and biological evaluation.

This introduction delves into the structural features, synthetic pathways, and potential applications of this compound, drawing upon the latest research findings to highlight its significance in modern drug discovery. The discussion will focus on its role as a building block for the synthesis of bioactive molecules and its relevance in addressing unmet medical needs.

The piperidine ring is a well-established pharmacophore in medicinal chemistry, known for its ability to enhance oral bioavailability and metabolic stability. Its incorporation into 3-1-(2-bromo-4-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile provides a favorable framework for interactions with biological targets. The presence of a bromo-fluorinated aromatic ring further enriches the compound's chemical space, enabling selective modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures while maintaining functional group compatibility.

The oxopropenenitrile moiety introduces both electrophilic and nucleophilic sites, making the compound amenable to diverse synthetic transformations. For instance, the nitrile group can be reduced to an amine or hydrolyzed to a carboxylic acid, while the ketone functionality can undergo enolization or condensation reactions. Such versatility is particularly valuable in generating derivatives with tailored biological activities.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing structures like 3-1-(2-bromo-4-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile, facilitating the identification of lead compounds for further optimization. Machine learning models trained on experimental data have demonstrated high accuracy in predicting binding affinities and pharmacokinetic properties, streamlining the drug discovery process.

In parallel, experimental approaches have been refined to enhance the synthesis of this compound. Catalytic methods employing transition metals have reduced reaction times and improved yields, while green chemistry principles have been integrated to minimize waste and energy consumption. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

The potential applications of 3-1-(2-bromo-4-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile extend across multiple therapeutic areas. Its structural features suggest utility in developing inhibitors targeting enzyme families such as kinases and proteases, which are implicated in cancer and inflammatory diseases. Additionally, its ability to modulate neurotransmitter receptors makes it a candidate for central nervous system (CNS) drug discovery.

One particularly intriguing aspect is its role as a precursor for generating heterocyclic derivatives with enhanced binding affinity. By leveraging fragment-based drug design strategies, researchers have successfully incorporated analogs of this compound into high-affinity binders for protein targets. Such methodologies underscore the importance of molecular diversity in achieving therapeutic efficacy.

The synthesis of 3-(1-(2-bromo)-4-fluoro)phenyl]-pyridine derivatives, including those featuring an oxopropenenitrile group, has been explored as part of broader efforts to develop next-generation antiviral agents. Preliminary studies indicate that modifications at the piperidine core can influence antiviral potency while maintaining safety profiles comparable to existing treatments.

Another emerging application lies in the field of immunotherapy. The unique structural attributes of this compound have been exploited to develop immunomodulatory agents that target checkpoint receptors overexpressed on tumor cells. Such developments hold promise for improving patient outcomes in solid tumors and hematological malignancies.

The integration of high-throughput screening (HTS) technologies has further accelerated the evaluation of compounds like CAS No. 2060000 - 64 - 6. Automated platforms enable rapid assessment across large libraries, identifying hits that can be optimized through structure-based drug design or de novo molecular modeling.

The regulatory landscape surrounding novel pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing. The synthetic pathways for producing compounds such as 3-(1-(2-bromo) - 4-fluoro)phenyl] - pyridine derivatives must adhere to Good Manufacturing Practices (GMP), ensuring consistency and reproducibility from batch to batch.

Future directions may explore biocatalytic approaches to enhance selectivity during functionalization, leveraging enzymes that operate under mild conditions with high enantioselectivity. Such methods could reduce reliance on harsh reagents and improve overall sustainability.

In conclusion, 2060000 - 64 - 6 exemplifies how innovative molecular design can yield compounds with broad therapeutic potential. Its structural complexity provides numerous opportunities for derivatization while maintaining functional group compatibility for diverse synthetic applications. As research progresses, 2060000 - 64 - 6 will continue to serve as a valuable scaffold in addressing critical unmet medical needs across multiple disease areas.